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Compound of Interest

Compound Name: 2,3-Diethylaniline

Cat. No.: B2634724 Get Quote

Technical Guide: Safety and Handling of 2,3-
Diethylaniline
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive Safety Data Sheet (SDS) with detailed quantitative toxicological

data and specific experimental protocols for 2,3-Diethylaniline (CAS No. 608-99-1) is not

readily available in the public domain. The following guide is a compilation of available data for

2,3-Diethylaniline, supplemented with general safety and handling procedures for aromatic

amines. This information should be used as a guideline and not as a substitute for a substance-

specific risk assessment and consultation of a certified safety professional.

Introduction
2,3-Diethylaniline is an aromatic amine, a class of compounds widely used as intermediates in

the synthesis of dyes, pharmaceuticals, and other specialty chemicals. Due to the known

hazardous properties of many aromatic amines, it is crucial to handle 2,3-Diethylaniline with

appropriate safety precautions. This guide provides a summary of the available safety

information, general handling procedures, and representative experimental and logical

workflows.
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Physical and Chemical Properties
The following table summarizes the computed physical and chemical properties of 2,3-
Diethylaniline.

Property Value Source

Molecular Formula C₁₀H₁₅N PubChem[1]

Molecular Weight 149.23 g/mol PubChem[1]

XLogP3 2.8 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 2 PubChem[1]

Exact Mass 149.120449483 Da PubChem[1]

Monoisotopic Mass 149.120449483 Da PubChem[1]

Topological Polar Surface Area 26 Å² PubChem[1]

Heavy Atom Count 11 PubChem[1]

Hazard Identification
Limited hazard information is available specifically for 2,3-Diethylaniline. The following data is

based on information from a chemical supplier.

Hazard Statement Code Description Source

Causes skin irritation H315 Sigma-Aldrich

Causes serious eye

irritation
H319 Sigma-Aldrich

Note: Aromatic amines as a class are known to have various toxicological effects, including but

not limited to, methemoglobinemia, skin sensitization, and potential carcinogenicity. Given the
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lack of specific data for 2,3-Diethylaniline, it should be handled as a potentially hazardous

substance.

Handling Precautions
The following are general handling precautions for aromatic amines and should be strictly

followed when working with 2,3-Diethylaniline.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

of vapors.

Ensure that an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Consult a glove

compatibility chart for specific breakthrough times.

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger

quantities or in case of potential splashing, consider additional protective clothing such as

an apron or coveralls.

Hygiene Measures:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the chemical, before breaks, and at the end of the

workday.

Remove contaminated clothing promptly and wash it before reuse.

Storage:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b2634724?utm_src=pdf-body
https://www.benchchem.com/product/b2634724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2634724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as oxidizing agents and strong acids.

Spill and Waste Disposal:

In case of a spill, evacuate the area and wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.

Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols
Detailed experimental protocols for the safety assessment of 2,3-Diethylaniline are not

available. The following is a generalized workflow for assessing the skin irritation potential of a

chemical, a known hazard of this compound.
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General Workflow for Skin Irritation Assessment

Preparation

Exposure

Analysis

Conclusion

Acquire Test Substance
(2,3-Diethylaniline)

Prepare Test Substance
(e.g., dilution in vehicle)

Select Test System
(e.g., in vitro reconstructed human epidermis)

Apply Test Substance to
Test System

Incubate for Defined Period

Assess Cell Viability
(e.g., MTT assay)

Measure Inflammatory Mediators
(e.g., cytokine release)

Data Analysis and Interpretation

Classification of Irritation Potential

Click to download full resolution via product page

Caption: General workflow for assessing skin irritation potential.
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Mandatory Visualizations
Signaling Pathway (Hypothetical)
As no specific signaling pathways related to the toxicity of 2,3-Diethylaniline have been

documented, a hypothetical pathway illustrating a common mechanism of toxicity for aromatic

amines (Methemoglobinemia) is presented below.
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Hypothetical Signaling Pathway for Aromatic Amine-Induced Methemoglobinemia

Exposure & Metabolism

Cellular Effects
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(e.g., 2,3-Diethylaniline)
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(e.g., by Cytochrome P450)
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Oxidation of Ferrous Iron (Fe2+)
in Hemoglobin

Formation of Methemoglobin
(contains Ferric Iron - Fe3+)

Reduced Oxygen-Carrying
Capacity of Blood

Tissue Hypoxia

Clinical Symptoms
(Cyanosis, etc.)
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Caption: Hypothetical pathway of aromatic amine-induced methemoglobinemia.
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Experimental Workflow: Safe Handling Protocol
The following diagram illustrates a logical workflow for the safe handling of a potentially

hazardous chemical like 2,3-Diethylaniline in a laboratory setting.

Logical Workflow for Safe Handling of Hazardous Chemicals

Planning:
- Review available SDS/Safety Info

- Conduct Risk Assessment

Preparation:
- Ensure Engineering Controls are functional

- Gather appropriate PPE

Emergency Preparedness:
- Know location of safety equipment

- Be familiar with emergency procedures

Handling:
- Work in a designated area (fume hood)

- Use smallest practical quantity

Storage:
- Store in a compatible, labeled container
- Segregate from incompatible chemicals

Waste Disposal:
- Collect in a labeled, sealed container

- Dispose of according to institutional protocols

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,3-Diethylaniline safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2634724#2-3-diethylaniline-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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